Methyl 4-[[2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Methyl 4-[[2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
Brand Name:
Vulcanchem
CAS No.:
332947-83-8
VCID:
VC0419013
InChI:
InChI=1S/C25H21ClN4O3S/c1-16-3-13-21(14-4-16)30-23(17-5-9-19(26)10-6-17)28-29-25(30)34-15-22(31)27-20-11-7-18(8-12-20)24(32)33-2/h3-14H,15H2,1-2H3,(H,27,31)
SMILES:
CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)C(=O)OC)C4=CC=C(C=C4)Cl
Molecular Formula:
C25H21ClN4O3S
Molecular Weight:
493g/mol
Methyl 4-[[2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
CAS No.: 332947-83-8
Main Products
VCID: VC0419013
Molecular Formula: C25H21ClN4O3S
Molecular Weight: 493g/mol
![Methyl 4-[[2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate - 332947-83-8](/images/no_structure.jpg)
| CAS No. | 332947-83-8 |
|---|---|
| Product Name | Methyl 4-[[2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate |
| Molecular Formula | C25H21ClN4O3S |
| Molecular Weight | 493g/mol |
| IUPAC Name | methyl 4-[[2-[[5-(4-chlorophenyl)-4-(4-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate |
| Standard InChI | InChI=1S/C25H21ClN4O3S/c1-16-3-13-21(14-4-16)30-23(17-5-9-19(26)10-6-17)28-29-25(30)34-15-22(31)27-20-11-7-18(8-12-20)24(32)33-2/h3-14H,15H2,1-2H3,(H,27,31) |
| Standard InChIKey | LYJWHRMNGITUJW-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)C(=O)OC)C4=CC=C(C=C4)Cl |
| Canonical SMILES | CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)C(=O)OC)C4=CC=C(C=C4)Cl |
| PubChem Compound | 1144363 |
| Last Modified | Nov 11 2021 |
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